Cas no 2680802-72-4 (benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate)

• Product Name: benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate
• CAS No: 2680802-72-4
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 6047293
• PubChem ID: 165934150
• Update Time: 2025-05-19

benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290752
• 2680802-72-4
• benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate

• Inchi： 1S/C15H14N2O3S/c18-12-8-4-7-11-13(12)21-14(16-11)17-15(19)20-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,16,17,19)
• InChI Key： DJWMCNFKAHAPKE-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC2=C1C(CCC2)=O

Computed Properties

• Exact Mass: 302.07251349g/mol
• Monoisotopic Mass: 302.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.5Ų

Additional information on benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate

Introduction to Benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680802-72-4)

Benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 2680802-72-4, has garnered attention due to its structural similarity to known bioactive molecules. The presence of a benzothiazole core and a carbamate functional group suggests that this molecule may exhibit properties relevant to various therapeutic applications.

The benzothiazole moiety is a prominent scaffold in medicinal chemistry, known for its role in the development of drugs targeting neurological disorders, infectious diseases, and cancer. Specifically, the 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl group in the name Benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate is a key structural feature that contributes to its potential pharmacological activity. This moiety has been studied for its ability to interact with biological targets such as enzymes and receptors.

Recent research has highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications in the benzothiazole ring can significantly alter the biological activity of these compounds. For instance, derivatives with electron-withdrawing groups at specific positions on the ring have shown enhanced binding affinity to certain protein targets. The carbamate group in Benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate may contribute to its ability to form hydrogen bonds with biological targets, thereby influencing its pharmacokinetic properties.

In vitro studies have begun to explore the potential of Benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate as a lead compound for drug development. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and survival. Further investigation is needed to fully elucidate the molecular pathways through which this compound exerts its effects.

The synthesis of Benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzoyl group at the nitrogen atom and the formation of the tetrahydropyridine ring are critical steps in the synthesis process. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity.

The pharmacological profile of Benzyl N-(7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate is still under investigation. However， preliminary data suggest that it may have applications in treating inflammatory diseases and neurological disorders. The ability of this compound to cross the blood-brain barrier is an area of particular interest. If confirmed in further studies， this property could make it a valuable candidate for treating central nervous system disorders.

Future research will focus on optimizing the synthetic route to improve scalability and cost-effectiveness. Additionally， preclinical studies will be conducted to assess the safety and efficacy of Benzyl N-(7-o<0xE9 xo)-4<0xE9 x5<0xE9 x6<0xE9 x7<0xE9 xtetrah<0xE9 dro<0xE9 l<0xE9 >zot<0xE9 azol<0xE9 >l)-2-y<0xE9 l)carbamate in animal models. These studies will provide critical insights into its potential as a therapeutic agent.

The development of new pharmaceuticals relies heavily on understanding the structure-property relationships of molecules like Benzyl N-(7-o<0xE9 xo)-4<0xE9 x5<0xE9 x6<0xE9 x7<0xE9 xtetrah<0xE9 dro<0xE9 l<0xE9 >zot<0xE9 azol<0xE9 >l)-2-y<0xE9 l)carbamate. By leveraging computational methods and experimental data， researchers can design molecules with improved pharmacological profiles. The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like this one.

In conclusion， Benzyl N-(7-o<0xE9 xo)-4<0xE9 x5<0xE9 x6<0xE9 x7<0xE9 xtetrah<0xE9 dro<0xE9 l<0xE9 >zot<0xE9 azol<0xE9 >l)-2-y<0xE9 l)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of its properties grows， so too does its potential as a therapeutic agent.